Cas no 2168064-53-5 (methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2168064-53-5
• MF: C₈H₇BrN₂O₂S
• MW: 275.122379541397
• CID: 6199983
• PubChem ID: 165789362
• Update Time: 2025-10-28

methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate
• 2168064-53-5
• EN300-1269661

• Inchi： 1S/C8H7BrN2O2S/c1-13-8(12)6-4-11-7(14-6)5(9)2-3-10/h4-5H,2H2,1H3
• InChI Key： SHUYBWHHPRYDHO-UHFFFAOYSA-N
• SMILES： BrC(CC#N)C1=NC=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 273.94116g/mol
• Monoisotopic Mass: 273.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.2Ų

Additional information on methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate

Methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

The compound methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate, with the CAS number 2168064-53-5, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential applications in drug discovery and agrochemicals. The molecule's structure features a thiazole ring system, a cyano group, a bromine atom, and a methyl ester group, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and coupling reactions. The presence of the bromine atom at position 1 of the ethyl chain introduces reactivity that can be exploited for further functionalization. Similarly, the cyano group at position 2 provides opportunities for metal-catalyzed transformations, such as cross-coupling reactions, which are pivotal in modern drug design. The methyl ester group at position 5 of the thiazole ring not only enhances solubility but also serves as a handle for subsequent derivatization.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. Thiazole derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. Recent studies have demonstrated that analogs of this compound exhibit promising activity against several disease-relevant targets. For instance, researchers have reported that certain derivatives display potent inhibitory effects on serine proteases, which are implicated in inflammatory diseases and cancer progression.

In addition to its medicinal applications, methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate has shown potential in agrochemical research. The compound's structural features make it an attractive candidate for developing new herbicides or insecticides. Recent investigations have highlighted its ability to inhibit key enzymes involved in plant metabolism, suggesting its role as a lead compound for developing next-generation crop protection agents.

From a mechanistic standpoint, the reactivity of this compound is influenced by the electronic effects of its substituents. The cyano group imparts electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups during chemical transformations. Similarly, the bromine atom introduces electrophilic character to the molecule, facilitating nucleophilic substitutions under mild conditions. These properties make the compound highly amenable to various synthetic strategies, enabling chemists to explore its full potential in diverse applications.

Recent technological advancements in analytical chemistry have also contributed to a deeper understanding of this compound's properties. High-resolution mass spectrometry and NMR spectroscopy have been instrumental in confirming its molecular structure and purity. Furthermore, computational modeling techniques have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and bioactive derivatives.

In conclusion, methyl 2-(1-bromo-2-cyanoethyl)-1,3-thiazole-5-carboxylate represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, combined with its versatile functional groups, positions it as a promising candidate for advancing both medicinal and agrochemical innovations. As research continues to unfold, this compound is expected to play an increasingly significant role in addressing pressing challenges in health and agriculture.